3-(2-chlorophenyl)-5-methyl-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C20H17ClN6O2/c1-13-17(18(26-29-13)14-4-2-3-5-15(14)21)20(28)25-9-11-27-10-8-24-19(27)16-12-22-6-7-23-16/h2-8,10,12H,9,11H2,1H3,(H,25,28)
• InChI Key: XHANDGGBKFVIBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCCN3C=CN=C3C4=NC=CN=C4
• Molecular Formula: C20H17ClN6O2
• Molecular Weight: 408.8 g/mol

Description

The compound “3-(2-chlorophenyl)-5-methyl-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)isoxazole-4-carboxamide” is mentioned in a US Patent Application for IL-17 and IFN-gamma inhibition for the treatment of autoimmune diseases and chronic inflammation. The patent application describes compounds of a general formula, where this compound could be a specific example, that are suitable for the treatment of autoimmune diseases and chronic inflammation.

Scientific Research Applications

Human Poisoning with Prochloraz Imidazole Fungicide

• Study focused on human exposure to Prochloraz, an imidazole fungicide, noting limited data on adverse effects in humans from acute exposure. Case study described acute prochloraz intoxication treated with extracorporeal elimination, highlighting the acute toxicity relative to the ingested amount (Chen et al., 2013).

Interaction between Allopurinol and Pyrazinamide

• Research explored the pharmacokinetics of Pyrazinamide (PZA), used in short-course antituberculous chemotherapy, and its interaction with Allopurinol. The study found that Allopurinol induced marked changes in levels of PZA metabolites and accumulation of pyrazinoic acid, affecting the treatment of side effects of chemotherapy (Lacroix et al., 1988).

Therapeutic Efficacy and Safety of Sertaconazole

• Clinical trials assessed the antifungal activity and safety of Sertaconazole, an antimycotic, in the treatment of Pityriasis versicolor and cutaneous dermatophytosis. The trials demonstrated high efficacy and safety, with no recorded local or general undesirable effects (Nasarre et al., 1992; Pedragosa et al., 1992).

Phase II Study of DTIC, ACNU, and Vincristine Combination Chemotherapy

• A clinical study on the use of 5-(3-3'-dimethyl-1-triazeno)imidazole-4-carboxamide (DTIC) pretreatment to reduce cellular resistance and enhance antitumor effects of chloroethyl nitrosoureas in patients with supratentorial malignant gliomas (Ikeda et al., 1996).